Cas no 106852-97-5 (Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-)

Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy- structure
106852-97-5 structure
Product Name:Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-
CAS No:106852-97-5
MF:C19H30O5S
MW:370.50350522995
CID:1181390
Update Time:2024-08-03

Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(dodecylsulfonyl)-2-hydroxy-
    • Inchi: 1S/C19H30O5S/c1-2-3-4-5-6-7-8-9-10-11-14-25(23,24)16-12-13-18(20)17(15-16)19(21)22/h12-13,15,20H,2-11,14H2,1H3,(H,21,22)
    • InChI Key: OZJJTMNVMWZAIL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(CCCCCCCCCCCC)(=O)=O)=CC=C1O

Computed Properties

  • Exact Mass: 370.1815

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 554.6±50.0 °C(Predicted)
  • PSA: 91.67
  • pka: 2.31±0.10(Predicted)
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